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A deep dive into the complex world of video codec patents, comparing the established High

Efficiency Video Coding (HEVC) with its successor, Versatile Video Coding (VVC), to provide

clarity for researchers, scientists, and drug development professionals navigating this intricate

domain.

The transition from one generation of video coding technology to the next has consistently

brought significant improvements in compression efficiency, enabling higher-quality video at

lower bitrates. However, this technological advancement is intrinsically linked to a complex web

of standard essential patents (SEPs), which can present considerable licensing challenges for

implementers. This guide provides a comprehensive comparison of the patent landscapes of

High Efficiency Video Coding (HEVC, or H.265) and its successor, Versatile Video Coding

(VVC, or H.266), offering a clear overview of the key players, patent pool structures, and

royalty obligations.

The Evolving Landscape of Video Codec Patent
Licensing

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b16081214#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The patent landscape for HEVC has been characterized by fragmentation, with multiple patent

pools emerging after its standardization. This led to uncertainty and complexity for licensees,

who had to navigate different licensing terms and potentially engage with multiple entities to

ensure full patent coverage. The main pools for HEVC licensing included MPEG LA, HEVC

Advance, and Velos Media.[1]

Recognizing the challenges posed by this fragmentation, the industry has seen a trend towards

consolidation. A pivotal development in this area was the acquisition of Via Licensing Alliance's

(formerly MPEG LA) HEVC and VVC patent pools by Access Advance in late 2025.[2] This

move aims to create a more streamlined, "one-stop-shop" for licensing these crucial

technologies, potentially reducing friction and increasing transparency for both licensors and

licensees.[2]

VVC, as the newer standard, has benefited from lessons learned from the HEVC experience.

The Media Coding Industry Forum (MC-IF) was established to foster the creation of a more

unified and predictable licensing environment for VVC.[3][4] While the initial goal of a single

patent pool was not fully realized, the landscape is significantly less fragmented than that of

HEVC's early days, with Access Advance now being the primary administrator for both HEVC

and VVC patent pools.

Quantitative Comparison of HEVC and VVC Patent
Landscapes
To provide a clear and concise overview, the following tables summarize the key quantitative

data related to the patent landscapes of HEVC and VVC.
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Feature HEVC (H.265) VVC (H.266)

Primary Patent Pool

Administrator

Access Advance (following the

acquisition of Via LA's pool)
Access Advance

Notable Former Patent Pools
MPEG LA, HEVC Advance,

Velos Media

Via LA (merged with Access

Advance)

Estimated Number of SEPs in

Access Advance Pool

Over 17,000 (as of January

2022)[3]

Over 700 (initial list as of

November 2022, expected to

grow substantially)[5][6][7]

Key Licensors in Access

Advance Pool

Dolby, Google, Huawei,

Philips, Samsung, Microsoft,

ZTE[2][8][9]

Alibaba, Dolby, Ericsson,

JVCKENWOOD, Qualcomm,

Samsung, Sony, Tencent[10]

[11][12]

Table 1: Comparison of HEVC

and VVC Patent Pool

Structures and Key Licensors.
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Royalty Rate Category
(Access Advance Pool)

HEVC (H.265) VVC (H.266)

Mobile Devices (per unit,

Region 1)

$0.40 - $1.50 (depending on

the device and licensing

program)[13]

Structured to minimize

incremental cost for existing

HEVC licensees. For devices

with both HEVC and VVC, the

rate is approximately $0.50.

[13]

Connected Home & Other

Devices (per unit, Region 1)
Varies by device category Varies by device category

4K UHD+ Television/Displays

(per unit, Region 1)
Varies by device category Varies by device category

Content Distribution

Royalties generally waived for

free-to-end-user content; rates

apply for physical media and

some subscription services.[6]

[14]

Similar structure to HEVC, with

a focus on physical media.

Annual Royalty Caps

Multiple category caps and a

single enterprise cap exist.[11]

[14]

Multiple category caps and a

single enterprise cap exist.[4]

[8]

Regional Pricing
Reduced rates for emerging

markets (Region 2).[11][14]

Reduced rates for emerging

markets (Region 2).[4][8]

Table 2: Comparison of HEVC

and VVC Royalty Rate

Structures from Access

Advance.

Methodologies for Patent Essentiality and Royalty
Determination
The determination of whether a patent is truly "essential" to a standard is a critical and often

contentious process. Patent pools employ independent evaluators with expertise in patent law
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and video coding technology to assess the essentiality of patents submitted by licensors.[9][15]

This process involves a detailed technical analysis to confirm that a patent's claims are

infringed by implementing the standard.

In recent years, more advanced methodologies have emerged to navigate the complexity of the

patent landscape. Companies like LexisNexis and Unified Patents utilize AI-powered tools and

machine learning algorithms to analyze vast patent datasets and predict the likelihood of a

patent's essentiality to a given standard.[16][17][18] These approaches aim to provide a more

objective and data-driven understanding of the patent landscape, helping to identify both

declared and potentially undeclared SEPs.

Furthermore, economic studies are often commissioned to determine fair, reasonable, and non-

discriminatory (FRAND) royalty rates.[19][20][21] These studies typically analyze the value that

the patented technology brings to the standard and the end product, considering factors such

as the performance improvement over previous technologies and the overall economic impact.

Logical Relationship of HEVC and VVC Patent
Licensing
The following diagram illustrates the relationship between the HEVC and VVC standards, their

respective patent landscapes, and the key entities involved in their licensing.
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A diagram illustrating the flow of patent licensing for HEVC and VVC.

In conclusion, the patent landscape for video codecs is in a state of dynamic evolution. While

HEVC's fragmented licensing environment presented significant hurdles, the trend towards

consolidation, exemplified by Access Advance's expanded role, and the more structured

approach to VVC licensing, offer the promise of greater clarity and predictability for technology

implementers. A thorough understanding of the key players, patent pool structures, and royalty

obligations is paramount for any organization seeking to leverage these powerful video

compression technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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